Cas no 2758004-65-6 (1-(3-Methylphenyl)-4-nitrosopiperazine)

• Product Name: 1-(3-Methylphenyl)-4-nitrosopiperazine
• CAS No: 2758004-65-6
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• MDL: MFCD34600526
• CID: 5666766
• PubChem ID: 165759459
• Update Time: 2025-05-21

1-(3-Methylphenyl)-4-nitrosopiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylphenyl)-4-nitrosopiperazine
• EN300-27716388
• 2758004-65-6
• 1-(3-Methylphenyl)-4-nitrosopiperazine

• MDL： MFCD34600526
• Inchi： 1S/C11H15N3O/c1-10-3-2-4-11(9-10)13-5-7-14(12-15)8-6-13/h2-4,9H,5-8H2,1H3
• InChI Key： WICGXFXYMNQQIR-UHFFFAOYSA-N
• SMILES： O=NN1CCN(C2C=CC=C(C)C=2)CC1

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.9Ų

Additional information on 1-(3-Methylphenyl)-4-nitrosopiperazine

1-(3-Methylphenyl)-4-nitrosopiperazine: A Comprehensive Overview

The compound 1-(3-Methylphenyl)-4-nitrosopiperazine, identified by the CAS number 2758004-65-6, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of piperazines, which are six-membered azacyclohexanes, and it features a nitroso group (-N=O) at the 4-position and a 3-methylphenyl substituent at the 1-position. The combination of these functional groups imparts unique chemical properties to this molecule, making it a subject of interest in both academic research and industrial development.

The piperazine ring system is well-known for its versatility in organic synthesis. It serves as a versatile scaffold for the construction of various bioactive molecules. The nitroso group (-N=O) is a functional group that can participate in a wide range of chemical reactions, including nucleophilic additions, oxidations, and reductions. This group also contributes to the molecule's reactivity and selectivity in various chemical environments. The 3-methylphenyl substituent introduces aromaticity and hydrophobicity into the molecule, which can influence its solubility, stability, and interaction with other molecules.

Recent studies have highlighted the potential of 1-(3-Methylphenyl)-4-nitrosopiperazine in drug discovery and materials science. In the field of pharmacology, this compound has shown promise as a lead compound for developing new drugs targeting specific biological pathways. For instance, research has demonstrated that this compound can modulate enzyme activity and influence cellular signaling pathways, making it a valuable tool in the study of diseases such as cancer and neurodegenerative disorders.

In terms of synthesis, 1-(3-Methylphenyl)-4-nitrosopiperazine can be prepared through various methods. One common approach involves the reaction of piperazine derivatives with appropriate nitroso precursors under controlled conditions. The synthesis typically requires careful optimization to ensure high yield and purity. Researchers have explored green chemistry approaches to synthesize this compound, focusing on reducing environmental impact while maintaining efficiency.

The physical properties of 1-(3-Methylphenyl)-4-nitrosopiperazine are also worth noting. Its molecular weight is approximately 207 g/mol, and it exists as a crystalline solid under standard conditions. The compound has a melting point around 180°C and is sparingly soluble in water but soluble in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various laboratory techniques, including chromatography and spectroscopy.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in characterizing this compound. NMR spectroscopy provides detailed information about the molecular structure, while MS helps in determining the molecular formula and confirming the presence of specific functional groups. These analytical tools have been essential in verifying the purity and structure of 1-(3-Methylphenyl)-4-nitrosopiperazine.

In terms of applications, this compound has found use in diverse fields. In materials science, it has been explored as a building block for constructing advanced materials with tailored properties. For example, researchers have investigated its potential as a precursor for synthesizing metal-organic frameworks (MOFs) and other porous materials. These materials have applications in gas storage, catalysis, and sensing technologies.

Moreover, 1-(3-Methylphenyl)-4-nitrosopiperazine has shown promise in organic synthesis as an intermediate for constructing more complex molecules. Its ability to undergo various transformations makes it a valuable reagent in multi-step synthesis protocols. For instance, it can serve as a starting material for synthesizing heterocyclic compounds with potential bioactivity.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Density functional theory (DFT) calculations have been used to study its electronic structure, which provides insights into its reactivity and stability under different conditions. These computational studies complement experimental work by offering a deeper understanding of the molecule's behavior at the molecular level.

In conclusion, 1-(3-Methylphenyl)-4-nitrosopiperazine is a versatile compound with significant potential across multiple disciplines. Its unique combination of functional groups makes it an attractive target for both fundamental research and practical applications. As scientific advancements continue to unfold, this compound is likely to play an increasingly important role in shaping future innovations across various fields.